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Compound of Interest

Compound Name: 3-Chloropyrazine-2-ethanol

Cat. No.: B15045998 Get Quote

Disclaimer: Information regarding the specific safety and handling of 3-Chloropyrazine-2-
ethanol is not readily available. The following guide is based on data for the structurally related

but distinct compound, 3-Chloropyrazine-2-carbonitrile (CAS No: 55557-52-3). This information

is provided for illustrative purposes to demonstrate the requested format and should not be

used as a substitute for a substance-specific Safety Data Sheet (SDS) for 3-Chloropyrazine-2-
ethanol. Researchers must consult the SDS provided by the manufacturer for the specific

chemical they are handling.

Introduction
This document provides a technical overview of the safety, handling, and experimental

protocols related to 3-Chloropyrazine-2-carbonitrile. This heterocyclic compound serves as a

key reactant and intermediate in the synthesis of various pharmaceutical agents, including

tuberculostatic pyrazine derivatives and cathepsin C inhibitors.[1][2][3] Given its application in

drug discovery and development, a thorough understanding of its properties and associated

hazards is critical for ensuring laboratory safety.

Physicochemical and Toxicological Data
Quantitative data for 3-Chloropyrazine-2-carbonitrile has been compiled from multiple sources

to provide a comparative summary.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 55557-52-3 [2][4][5]

Molecular Formula C₅H₂ClN₃ [2][3]

Melting Point 44-47 °C [2][3]

Boiling Point 264.1 ± 35.0 °C (Predicted) [2]

Density 1.43 ± 0.1 g/cm³ (Predicted) [2]

Form
Solid (White to Light Brown

Powder)
[2]

Synonyms 2-Chloro-3-cyanopyrazine [4]

Table 2: Hazard Identification and Classification
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Hazard Classification Details Source

GHS Classification

Acute Toxicity, Oral (Category

4), H302 Acute Toxicity,

Dermal (Category 4), H312

Acute Toxicity, Inhalation

(Category 4), H332 Skin

Irritation (Category 2), H315

Eye Irritation (Category 2),

H319 Specific target organ

toxicity — single exposure

(Category 3), Respiratory

system, H335

[4][5]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled. H315: Causes

skin irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[4][5]

Signal Word Warning [6]

Hazard Codes (CHIP) Xn (Harmful) [2][4]

Risk Phrases (CHIP)

R20/21/22: Harmful by

inhalation, in contact with skin

and if swallowed. R36/37/38:

Irritating to eyes, respiratory

system and skin.

[4]

Safety and Handling Protocols
Proper handling of 3-Chloropyrazine-2-carbonitrile is essential to minimize exposure and

associated risks.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4] An eye

wash station should be readily accessible.[4]

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., Nitrile

rubber).[4]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[5]

If ventilation is insufficient, a self-contained breathing apparatus (SCBA) or a respiratory

protective device with a particle filter must be used.[4]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust or vapors.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Storage: Store in a cool, well-ventilated area in a tightly closed container.[4][5] Keep away

from heat and incompatible materials such as strong oxidizing agents and strong acids.[4][5]

The recommended storage condition is under an inert gas (Nitrogen or Argon) at 2-8°C.[2]

First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[4][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4][5]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek medical advice.[4]

[5]

Ingestion: Do NOT induce vomiting. Wash out mouth with water and give half a litre of water

to drink. Immediately call a POISON CENTER or doctor.[4][6]

Experimental Protocols
The following protocols are cited in the literature for the synthesis and use of 3-Chloropyrazine-

2-carbonitrile.
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Synthesis of 3-Chloropyrazine-2-carbonitrile
This procedure describes the chlorination of pyrazine-2-carbonitrile.[2][3]

Materials:

Pyrazine-2-carbonitrile (65.65 mmol)

Toluene (48 mL)

Dimethylformamide (DMF) (5 mL)

Sulfuryl chloride (260.8 mmol)

Diethyl ether

Sodium bicarbonate (solid)

Anhydrous sodium sulfate (Na₂SO₄)

Ice bath

Methodology:

Dissolve pyrazine-2-carbonitrile in toluene and DMF in a reaction flask.

Cool the mixture in an ice bath.

Slowly add sulfuryl chloride to the solution over a period of 10 minutes.[2][3]

Stir the reaction mixture in the ice bath for 30 minutes.[2][3]

Allow the mixture to warm to room temperature and continue stirring for 5 hours.[2][3]

Decant the toluene layer. Extract the remaining reddish oil residue three times with diethyl

ether.[2]

Combine the toluene and ether layers and quench with ice water.[1]
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Neutralize the combined organic layers with solid sodium bicarbonate.[1]

Separate the organic layer and extract the aqueous layer again with diethyl ether.

Combine all organic layers, wash with water, and dry over anhydrous Na₂SO₄.[1]

Filter the solution and evaporate the solvent under reduced pressure to yield the crude

product.[1]

Purify the crude product by silica gel column chromatography, using 100% dichloromethane

as the eluent, to obtain pure 3-chloropyrazine-2-carbonitrile.[2]

Diagrams and Workflows
General Laboratory Handling Workflow
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Handling & Experiment

Post-Experiment

Assess Risks

Select Appropriate PPE 
 (Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation 
 (Fume Hood)

Weigh Compound
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Reaction Work-up

Decontaminate Glassware
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 (in accordance with regulations)

Click to download full resolution via product page

Caption: General workflow for safe laboratory handling of chemical reagents.
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Synthesis Workflow Diagram

Pyrazine-2-carbonitrile 
 in Toluene/DMF

Add Sulfuryl Chloride 
 (0°C, 30 min)

Stir at Room Temp 
 (5 hours)

Quench with Ice Water

Neutralize with NaHCO₃

Extract with Diethyl Ether

Dry (Na₂SO₄) & Evaporate

Purify via Chromatography 
 (DCM Eluent)

3-Chloropyrazine-2-carbonitrile 
 (Pure Product)

Click to download full resolution via product page
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Caption: Synthesis workflow for 3-Chloropyrazine-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15045998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

